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Compound of Interest

Compound Name: 3-Nitrophenylethylamine

Cat. No.: B1313471 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 3-Nitrophenylethylamine, a compound requiring careful handling due to its

potential hazards. Adherence to these protocols is critical for personnel safety and

environmental protection.

Hazard Profile and Safety Summary
3-Nitrophenylethylamine is categorized as a combustible solid with acute oral toxicity.[1] As

with many aromatic nitro compounds, it is treated as hazardous waste, and its disposal is

regulated.[2][3] Improper disposal can lead to environmental contamination and potential health

risks. Therefore, it is mandatory to manage this compound and any contaminated materials as

hazardous waste through a licensed and approved waste disposal company.[2][3]

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative and safety data for 3-
Nitrophenylethylamine and its hydrochloride salt.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1313471?utm_src=pdf-interest
https://www.benchchem.com/product/b1313471?utm_src=pdf-body
https://www.benchchem.com/product/b1313471?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/661686
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.reddit.com/r/chemistry/comments/1ncha5k/2nitrophenol_waste/
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Nitrobenzaldoxime_A_Procedural_Guide.pdf
https://www.reddit.com/r/chemistry/comments/1ncha5k/2nitrophenol_waste/
https://www.benchchem.com/product/b1313471?utm_src=pdf-body
https://www.benchchem.com/product/b1313471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

3-Nitrophenylethylamine

Hydrochloride

CAS Number 19008-62-9 [1][4]

Molecular Formula C₈H₁₁ClN₂O₂ [1][4]

Molecular Weight 202.64 g/mol [1][4]

Melting Point 211-215 °C [1]

Hazard Classifications Acute Toxicity 4, Oral (H302) [1]

Signal Word Warning [1]

General Nitro Compounds

WGK (Water Hazard Class)
WGK 3 (highly hazardous to

water)
[1]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 3-Nitrophenylethylamine and its

contaminated materials is to manage them as hazardous waste. This protocol outlines the

necessary steps to ensure safe handling and compliance.

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.[5]

Body Protection: A laboratory coat.[5]

Respiratory Protection: A dust mask type N95 (US) may be required, especially when

handling the solid form to avoid dust formation.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/661686
https://www.scbt.com/p/3-nitrophenethylamine-hydrochloride-19008-62-9
https://www.sigmaaldrich.com/US/en/product/aldrich/661686
https://www.scbt.com/p/3-nitrophenethylamine-hydrochloride-19008-62-9
https://www.sigmaaldrich.com/US/en/product/aldrich/661686
https://www.scbt.com/p/3-nitrophenethylamine-hydrochloride-19008-62-9
https://www.sigmaaldrich.com/US/en/product/aldrich/661686
https://www.sigmaaldrich.com/US/en/product/aldrich/661686
https://www.sigmaaldrich.com/US/en/product/aldrich/661686
https://www.sigmaaldrich.com/US/en/product/aldrich/661686
https://www.benchchem.com/product/b1313471?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH64894&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH64894&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/661686
https://www.fishersci.com/store/msds?partNumber=AAH64894&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol for Waste Segregation and
Storage

Waste Identification and Segregation:

Identify and separate all waste containing 3-Nitrophenylethylamine.

Do not mix this waste with other waste streams to avoid incompatible chemical reactions.

[6][7]

Container Selection and Labeling:

Solid Waste: Collect any surplus or expired 3-Nitrophenylethylamine in a designated,

clearly labeled hazardous waste container. The container should be robust, chemically

resistant, and have a secure lid.[2][6]

Liquid Waste: If the compound is in a solvent, collect it in a designated liquid hazardous

waste container. Ensure the solvent is compatible with the other contents of the container.

[2]

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste".[6]

The full chemical name: "3-Nitrophenylethylamine".[2]

The associated hazards (e.g., "Toxic," "Combustible Solid").[1][2]

The date of accumulation.[2]

Storage of Hazardous Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area.[2]

The storage area should have secondary containment to prevent the spread of material in

case of a leak.[2][7]

Keep containers tightly closed when not in use.[5][6]
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Disposal of Empty Containers:

Empty containers of 3-Nitrophenylethylamine must be managed as hazardous waste

unless they have been triple-rinsed with a suitable solvent.[2]

The rinsate from the cleaning process must be collected and disposed of as hazardous

liquid waste.[2][8]

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the

waste.[2][3]

Provide the disposal company with the Safety Data Sheet (SDS) for the compound.[2]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Nitrophenylethylamine.
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Caption: Disposal workflow for 3-Nitrophenylethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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